Cas no 2270905-89-8 (4-(4-Hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester)

• Product Name: 4-(4-Hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester
• CAS No: 2270905-89-8
• MF: C₁₄H₁₆N₂O₃
• MW: 260.288443565369
• MDL: MFCD31583219
• CID: 4786076
• Update Time: 2025-06-13

4-(4-Hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-Hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester
• Methyl 4-((4-hydroxy-3,5-dimethyl-1H-pyrazol-1-yl)methyl)benzoate
• 4-(4-Hydroxy-3,5-dimethyl-pyrazol-1-ylmethyl)-benzoic acid methyl ester

• MDL： MFCD31583219
• Inchi： 1S/C14H16N2O3/c1-9-13(17)10(2)16(15-9)8-11-4-6-12(7-5-11)14(18)19-3/h4-7,17H,8H2,1-3H3
• InChI Key： MHGKGNZWQLVRJN-UHFFFAOYSA-N
• SMILES： OC1C(C)=NN(C=1C)CC1C=CC(C(=O)OC)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• XLogP3: 2.1
• Topological Polar Surface Area: 64.4

Additional information on 4-(4-Hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester

Professional Introduction to 4-(4-Hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester (CAS No. 2270905-89-8)

4-(4-Hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2270905-89-8, belongs to a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly the presence of a benzoic acid methyl ester moiety combined with a pyrazole ring system, make it a valuable candidate for further investigation in drug discovery and development.

The< strong>pyrazole moiety is a heterocyclic aromatic compound that is widely recognized for its diverse pharmacological properties. Pyrazole derivatives have been extensively studied for their potential applications in treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The< strong>4-hydroxy-3,5-dimethylpyrazol-1-ylmethyl group in the molecular structure of this compound introduces additional functionalization, which can influence its biological activity and interactions with biological targets.

The< strong>benzoic acid methyl ester component of the molecule contributes to its overall solubility and bioavailability, making it an attractive candidate for formulation into pharmaceutical products. Benzoic acid derivatives are well-documented for their antimicrobial and anti-inflammatory properties, further enhancing the potential therapeutic applications of this compound.

In recent years, there has been a growing interest in the development of novel compounds that can modulate inflammatory pathways. Inflammatory processes are implicated in a wide range of chronic diseases, making them a prime target for therapeutic intervention. The< strong>4-(4-hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester has shown promise in preliminary studies as a potential modulator of inflammatory cytokines and enzymes. This compound may interact with key signaling pathways such as NF-κB and MAPK, which are central to the regulation of inflammation.

The< strong>pyrazole ring system in this compound is known to have a high binding affinity for various biological targets. This property makes it an excellent scaffold for designing molecules that can selectively interact with specific enzymes or receptors involved in disease processes. The< strong>4-hydroxy-3,5-dimethylpyrazol-1-ylmethyl group further enhances the molecular diversity, allowing for fine-tuning of pharmacokinetic and pharmacodynamic properties.

Ongoing research in the field of medicinal chemistry has highlighted the importance of structural optimization in enhancing drug efficacy and minimizing side effects. The< strong>4-(4-hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester, with its unique structural features, represents a significant advancement in this area. By leveraging computational methods and high-throughput screening techniques, researchers are able to rapidly identify and optimize lead compounds like this one.

The synthesis of< strong>4-(4-hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity of the final product. These methodologies include catalytic hydrogenation, palladium-catalyzed cross-coupling reactions, and selective functional group transformations.

The pharmacological profile of< strong>4-(4-hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester is being thoroughly investigated in various preclinical models. Initial studies have demonstrated its ability to inhibit key enzymes involved in inflammation and pain signaling. These findings are particularly encouraging given the increasing prevalence of chronic inflammatory conditions worldwide.

In addition to its anti-inflammatory properties, this compound has shown potential in other therapeutic areas. For instance, it may exhibit antioxidant activity by scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. This property is particularly relevant in neurodegenerative diseases where oxidative stress plays a significant role in pathogenesis.

The< strong>CAS number 2270905-89-8 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and patent applications. Researchers who are interested in exploring the therapeutic potential of this molecule can refer to this CAS number to access relevant patents, publications, and regulatory information.

The development of novel pharmaceuticals often involves collaboration between academic institutions and industry partners. Companies specializing in drug discovery and development are actively seeking innovative compounds like< strong>4-(4-hydroxy-3,5-dimethylpyrazol-1-ylmethyl)-benzoic acid methyl ester. These partnerships enable researchers to leverage cutting-edge technologies and expertise to bring new treatments to market more efficiently.

In conclusion,< strong>4-(4-hydroxy-3,5-dimethylpyrazol-1-ymlmethyl)-benzoic acid methyl ester (CAS No. 2270905-89-8), with its unique structural features and promising biological activities, represents a significant advancement in pharmaceutical research. Further studies are warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties for clinical applications.